4-(3-Piperidyl)morpholine

• IUPAC Name: 4-piperidin-3-ylmorpholine
• InChI: InChI=1S/C9H18N2O/c1-2-9(8-10-3-1)11-4-6-12-7-5-11/h9-10H,1-8H2
• InChI Key: ITZRLXIJTDBGJS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)N2CCOCC2
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

“4-(3-Piperidyl)morpholine” is an organic compound with the molecular formula C9H18N2O. It is a derivative of morpholine, which is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH. This heterocycle features both amine and ether functional groups.

Molecular Structure Analysis

The molecular structure of “4-(3-Piperidyl)morpholine” consists of a morpholine ring attached to a piperidine ring. The average mass of the molecule is 170.252 Da, and the monoisotopic mass is 170.141907 Da.

Chemical Reactions Analysis

Piperidine derivatives, including “4-(3-Piperidyl)morpholine”, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. They are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Safety and Hazards

The safety data sheet for “4-Morpholinopiperidine”, a similar compound, indicates that it may cause respiratory irritation, serious eye irritation, and skin irritation. It is recommended to use personal protective equipment, avoid breathing vapors, mist, or gas, and ensure adequate ventilation.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines, including “4-(3-Piperidyl)morpholine”, is an important task of modern organic chemistry.

Synthesis routes and methods

Procedure details

3-Morpholin-4-yl-piperidine-1-carboxylic acid tert-butyl ester (2.70 g, 9.99 mmol) was dissolved in Methylene chloride (50.0 mL, 7.80E2 mmol) and the reaction mixture was treated with Trifluoroacetic Acid (6.0 mL, 78 mmol). The reaction was allowed to stir overnight at room temperature. The solvent was then removed en vacuo to afford the -Piperidin-3-yl-morpholine as a TFA salt. (M+H)=171.06. The crude product contained TFA which was neutralized in the next step. Crude NMR showed evidence of product formation. 1H NMR (400 MHz, DMSO, d6) δ 8.99 (m, 1H), 3.68 (m, 2H), 3.48 (m, 2H), 3.28 (m, 5H), 3.10 (m, 2H), 2.81 (m, 2H), 1.97 (m, 2H), 1.66 (m, 2H).